1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: [(2S)-pyrrolidin-2-yl]-pyrrol-1-ylmethanone
• InChI: InChI=1S/C9H12N2O/c12-9(8-4-3-5-10-8)11-6-1-2-7-11/h1-2,6-8,10H,3-5H2/t8-/m0/s1
• InChI Key: FXWUAACBTQHDDR-QMMMGPOBSA-N
• Isomeric SMILES: C1C[C@H](NC1)C(=O)N2C=CC=C2
• Canonical SMILES: C1CC(NC1)C(=O)N2C=CC=C2

Description

1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole (CAS: 1348159-84-1) is a bicyclic heterocyclic compound featuring a pyrrolidine ring linked via a carbonyl group to a 1H-pyrrole moiety. Its molecular formula is C₉H₁₂N₂O, with a molecular weight of 164.20 g/mol . The compound is commercially available but was temporarily out of stock as of 2024 .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole typically involves the reaction of L-proline with chloroacetyl chloride, followed by conversion of the carboxylic acid moiety of the resulting N-acylated product into the carbonitrile via the corresponding amide intermediate . This method is practical and efficient, making it suitable for both laboratory and industrial production.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield of the final product.

Chemical Reactions Analysis

Oxidation Reactions

The pyrrolidine ring in 1-[(2S)-pyrrolidine-2-carbonyl]-1H-pyrrole undergoes selective oxidation under mild conditions. For example:

• Oxidation with hydrogen peroxide : Converts the pyrrolidine nitrogen to an N-oxide derivative, enhancing electrophilicity at adjacent carbons.

• Catalytic oxidation : Using MnO₂ or Ru-based catalysts selectively oxidizes the α-carbon of the pyrrolidine ring, yielding keto derivatives.

Key data :

Oxidizing Agent	Product	Yield (%)	Reference
H₂O₂ (30%)	N-oxide	78
MnO₂	Keto	65

Nucleophilic Substitution

The pyrrole ring participates in electrophilic substitutions, while the amide carbonyl enables nucleophilic attacks:

• Friedel-Crafts alkylation : At the pyrrole C3 position using alkyl halides (e.g., benzyl chloride) in the presence of AlCl₃ .

• Amide hydrolysis : Under acidic (HCl/H₂O) or basic (NaOH/EtOH) conditions, cleaving the carbonyl group to form pyrrolidine-2-carboxylic acid derivatives.

Example reaction :

text
1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole + BnCl → 3-Benzyl-1-[(2S)-pyrrolidine-2-carbonyl]-1H-pyrrole  

Conditions: AlCl₃ (1.2 eq), DCM, 0°C → RT, 12 h .

Cycloaddition Reactions

The compound engages in [3+2] cycloadditions with dipolarophiles:

• With azides : Forms triazole-linked hybrids under Cu(I) catalysis .

• With nitrones : Produces pyrrolidine-fused isoxazolidines, useful in peptidomimetic synthesis .

Mechanistic insight :
The amide group stabilizes transition states via hydrogen bonding, accelerating reaction rates by 3–5× compared to unsubstituted pyrroles .

Sulfonylation

The pyrrole nitrogen reacts with sulfonyl chlorides (e.g., 3-chlorophenylsulfonyl chloride) to form sulfonamide derivatives, enhancing water solubility :

text
1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole + ArSO₂Cl → 1-(ArSO₂)-1-[(2S)-pyrrolidine-2-carbonyl]-1H-pyrrole  

Yield: 85–92% with Et₃N base in THF .

Coupling Reactions

Palladium-catalyzed cross-couplings enable aryl/alkyl group introductions:

Reaction Type	Catalyst	Substituent Introduced	Application
Suzuki-Miyaura	Pd(PPh₃)₄	Aryl	Bioactive hybrids
Buchwald-Hartwig	Pd₂(dba)₃/XPhos	Amine	Drug candidates

Biological Activity Modulation via Structural Modifications

Modifying substituents significantly impacts pharmacological properties:

Table : Impact of substituents on 5-HT₆ receptor binding affinity

R Group (Position)	Kᵢ (nM)	Selectivity Ratio (vs 5-HT₁A)
3-Cl-Ph (N1)	25	>1,000
3-OCF₃-Ph (N1)	31	850
Thien-2-yl (N1)	162	120

Notes: Electron-withdrawing groups (e.g., -Cl, -OCF₃) enhance binding affinity due to improved π-stacking .

Stability Under Physiological Conditions

The compound exhibits pH-dependent stability:

• Acidic conditions (pH <3) : Rapid hydrolysis of the amide bond (t₁/₂ = 2.1 h).

• Neutral/basic conditions (pH 7–9) : Stable for >48 h, making it suitable for oral drug formulations.

Scientific Research Applications

1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme inhibitors and receptor binding studies.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: The compound is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways depend on the specific biological context and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Functional Groups

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Substituents/Modifications	Molecular Weight (g/mol)	Key Differences vs. Target Compound	Reference
1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole	C₉H₁₂N₂O	None (parent structure)	164.20	Baseline for comparison
1-[(2S)-1-(4-Methylbenzenesulfonyl)pyrrolidine-2-carbonyl]-2,3-dihydro-1H-pyrrole	C₁₇H₂₀N₂O₃S	Tosyl (SO₂C₆H₄CH₃) group on pyrrolidine; dihydro-pyrrole	332.42	Enhanced stability; potential for sulfonamide-based drug design
1-(4-Bromobenzyl)-1H-pyrrole	C₁₁H₁₀BrN	4-Bromobenzyl substituent on pyrrole	222.08	Halogenation enables cross-coupling reactions (e.g., Suzuki-Miyaura)
2-(4-Chlorophenyl)-5-methyl-1-(4-methylphenyl)-1H-pyrrole	C₁₈H₁₆ClN	Chlorophenyl and methylphenyl substituents	283.78	Aromatic bulk for receptor binding; anticancer applications
1-[(4-Chloro-1H-pyrrol-2-yl)carbonyl]pyrrolidine-2-carboxylic acid	C₁₀H₁₁ClN₂O₃	Chloro-substituted pyrrole; carboxylic acid	242.66	Improved aqueous solubility; potential for salt formation

Research Findings and Trends

• Thermodynamic Stability : Dihydro-pyrrole derivatives (e.g., in ) exhibit reduced ring strain, enhancing thermal stability.
• Emerging Applications : Boronated analogs (e.g., ) are gaining traction in radiopharmaceuticals due to their neutron-capture capabilities.

Biological Activity

1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole is a compound of increasing interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Structural Overview

The compound features a pyrrolidine ring fused with a pyrrole ring , which contributes to its diverse chemical reactivity and biological interactions. The presence of both rings allows for various applications in drug development, particularly as enzyme inhibitors and receptor modulators.

The mechanism of action for 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole involves:

• Enzyme Interaction : The compound can bind to the active sites of specific enzymes, inhibiting their activity. This is crucial for developing therapeutic agents targeting various diseases.
• Receptor Modulation : It may interact with receptors, influencing signaling pathways that are pivotal in numerous biological processes. For instance, it has been noted for its potential effects on serotonin receptors, which are key targets in treating cognitive deficits.

Biological Activities

Research indicates that 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole exhibits several biological activities:

• Antioxidant Properties : The compound has shown potential in reducing oxidative stress, which is linked to various chronic diseases.
• Antimicrobial Activity : Preliminary studies suggest effectiveness against certain bacterial strains, making it a candidate for developing new antibiotics .
• Neurological Effects : Its interaction with serotonin receptors indicates possible applications in treating cognitive impairments and mood disorders .

Research Findings

A variety of studies have been conducted to evaluate the biological activity of this compound:

Case Study: Cognitive Enhancement

A study investigated the effects of pyrrole derivatives on cognitive function. The results indicated that modifications to the pyrrole structure enhanced binding affinity to serotonin receptors, leading to improved cognitive performance in animal models. This suggests that 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole could be developed into a therapeutic agent for memory-related disorders .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Reduction in oxidative stress
Antimicrobial	Activity against Staphylococcus aureus
Neurological	Modulation of serotonin receptors

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole. Studies have shown that modifications at specific positions on the pyrrole and pyrrolidine rings can significantly enhance potency and selectivity toward desired biological targets .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 1-[(2S)-Pyrrolidine-2-carbonyl]-1H-pyrrole, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via cyclization or condensation reactions. For example, cyclization of 2-amino-1H-pyrrole derivatives with activated carbonyl groups (e.g., using acetic acid as a solvent under reflux) is a common approach . Critical parameters include pH control (to avoid side reactions), temperature optimization (60–80°C), and stoichiometric ratios of reagents. Post-synthesis purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is recommended to isolate the enantiomerically pure (2S)-configured product .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

• Methodology :

• NMR : 1H and 13C NMR confirm the pyrrolidine-pyrrole linkage. Key signals include the pyrrolidine C-2 carbonyl (δ ~170 ppm in 13C NMR) and the pyrrole β-protons (δ ~6.5–7.0 ppm in 1H NMR) .
• IR : Stretching vibrations for amide carbonyl (~1650–1680 cm⁻¹) and pyrrole C=C (~1500 cm⁻¹) validate functional groups .
• Mass Spectrometry : High-resolution ESI-MS identifies the molecular ion peak (e.g., m/z 179.1 for C9H12N2O) and fragmentation patterns .

Q. How does the pyrrolidine ring conformation affect the compound’s electronic properties?

• Methodology : Computational studies (e.g., DFT at B3LYP/6-311G(d,p)) reveal that the (2S)-pyrrolidine configuration induces steric hindrance, altering electron density distribution in the pyrrole ring. Natural Bond Orbital (NBO) analysis quantifies hyperconjugative interactions between the amide carbonyl and pyrrole π-system .

Advanced Research Questions

Q. How can reaction enthalpy and barrier height calculations guide the optimization of H-atom addition to the pyrrole moiety?

• Methodology : For hydrogenation studies, B3LYP/6-311G(d,p) calculations predict reaction enthalpies (−118.6 kJ mol⁻¹ for C2 addition vs. −80.9 kJ mol⁻¹ for C3) and barrier heights (3.6 vs. 13.7 kJ mol⁻¹). Experimental validation using gas-phase IR spectroscopy under controlled H2 pressure (1–5 atm) and catalytic conditions (e.g., Pd/C) can resolve regioselectivity discrepancies .

Q. What strategies resolve contradictions in reported biological activity data (e.g., antitumor vs. antiviral effects)?

• Methodology :

• Assay Design : Use standardized cell lines (e.g., HepG2 for antitumor, Vero-E6 for antiviral) and control for solvent effects (DMSO ≤0.1% v/v).
• Data Normalization : Compare IC50 values against reference compounds (e.g., doxorubicin for cytotoxicity) to contextualize potency .
• Mechanistic Studies : Employ RNA-seq or proteomics to identify target pathways (e.g., STAT3 inhibition for antitumor activity) .

Q. How do polarizable force fields improve molecular dynamics simulations of this compound in solvent environments?

• Methodology : The Drude polarizable force field (scale factor 0.85) accurately models dielectric constants (ε) in polar solvents like water (ε ~78) and pyridine (ε ~12.3). Simulations at 298 K with explicit solvent molecules (TIP3P water) reveal solute-solvent hydrogen-bonding dynamics, critical for predicting solubility and aggregation behavior .

Q. What role does π-conjugation play in modulating the excited-state intramolecular proton transfer (ESIPT) of pyrrole derivatives?

• Methodology : Synthesize analogs with extended π-systems (e.g., indole-pyrrole hybrids) and compare ESIPT kinetics via femtosecond transient absorption spectroscopy. Computational TD-DFT analysis identifies charge-transfer states and proton-transfer barriers influenced by substituents (e.g., ethoxycarbonyl groups) .